Cas no 107146-14-5 (Ethanone,1-(tetrahydro-2,5,5-trimethyl-2-furanyl)-)

• Product Name: Ethanone,1-(tetrahydro-2,5,5-trimethyl-2-furanyl)-
• CAS No: 107146-14-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 127465
• PubChem ID: 13574361
• Update Time: 2025-04-18

Ethanone,1-(tetrahydro-2,5,5-trimethyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(tetrahydro-2,5,5-trimethyl-2-furanyl)-
• Ethanone, 1-(tetrahydro-2,5,5-trimethyl-2-furanyl)- (9CI)
• 107146-14-5
• 1-(2,5,5-Trimethyloxolan-2-yl)ethanone

• Inchi： 1S/C9H16O2/c1-7(10)9(4)6-5-8(2,3)11-9/h5-6H2,1-4H3
• InChI Key： HBIIJCFTQCHOEZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)(C)CCC1(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3